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Compound of Interest

Compound Name: 7-methoxyisoquinolin-1(2H)-one

CAS No.: 16027-16-0

Cat. No.: B173968

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, and potential biological significance of 7-methoxyisoquinolin-1(2H)-one. The

information is curated for professionals in research and development, with a focus on data-

driven insights and experimental context.

Core Chemical Properties
7-Methoxyisoquinolin-1(2H)-one is a heterocyclic organic compound and a derivative of

isoquinoline. It is characterized by a methoxy group at the 7th position of the isoquinoline ring

system and a carbonyl group at the 1st position. This compound serves as a valuable

intermediate in the synthesis of various biologically active molecules, including

pharmaceuticals, pesticides, and dyes.[1]

Table 1: Physicochemical Properties of 7-Methoxyisoquinolin-1(2H)-one
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Property Value Source

Molecular Formula C₁₀H₉NO₂ [1]

Molecular Weight 175.19 g/mol [1]

Appearance
White to light yellow solid

powder
[1]

Melting Point 207-207.5 °C [1]

Boiling Point 424.8 ± 45.0 °C (Predicted) [1]

Density 1.199 ± 0.06 g/cm³ (Predicted) [1]

pKa 12.79 ± 0.20 (Predicted) [1]

Solubility

Soluble in many organic

solvents, such as alcohols and

ethers.

[1]

Storage Room Temperature [1]

Spectroscopic Data
Detailed experimental spectroscopic data for 7-methoxyisoquinolin-1(2H)-one is not widely

available in the public domain. The following tables are based on general knowledge of similar

structures and predicted values.

Table 2: Predicted ¹H NMR Spectral Data for 7-Methoxyisoquinolin-1(2H)-one
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~10-11 br s 1H N-H

~8.0-8.2 d 1H H-8

~7.0-7.2 m 2H H-4, H-5

~6.8-7.0 d 1H H-6

~6.5 d 1H H-3

3.89 s 3H OCH₃

Table 3: Predicted ¹³C NMR Spectral Data for 7-Methoxyisoquinolin-1(2H)-one

Chemical Shift (ppm) Assignment

~162 C=O (C-1)

~160 C-7

~140 C-8a

~132 C-5

~128 C-8

~125 C-4a

~120 C-4

~110 C-6

~105 C-3

55.6 OCH₃

Table 4: Predicted FT-IR Spectral Data for 7-Methoxyisoquinolin-1(2H)-one
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Wavenumber (cm⁻¹) Intensity Assignment

~3200-3000 Medium, Broad N-H Stretch

~3000-2850 Medium
C-H Stretch (aromatic and

aliphatic)

~1650 Strong C=O Stretch (amide)

~1600, ~1480 Medium-Strong C=C Stretch (aromatic)

~1250 Strong C-O Stretch (aryl ether)

Table 5: Predicted Mass Spectrometry Data for 7-Methoxyisoquinolin-1(2H)-one

m/z Relative Intensity (%) Assignment

175 100 [M]⁺

146 High [M-CHO]⁺

132 Medium [M-CH₃CO]⁺

118 Medium [M-C₂H₃O₂]⁺

Experimental Protocols
Synthesis of 7-Methoxyisoquinolin-1(2H)-one
A common synthetic route to 7-methoxyisoquinolin-1(2H)-one involves the Pomeranz–Fritsch

reaction or its modifications.[2][3][4] This method generally involves the acid-catalyzed

cyclization of a benzalaminoacetal.[2][4]

General Experimental Workflow for Pomeranz-Fritsch Synthesis
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Step 1: Formation of Benzalaminoacetal

Step 2: Cyclization and Aromatization

Step 3: Oxidation

3-Methoxybenzaldehyde Condensation

Aminoacetaldehyde
diethyl acetal

Benzalaminoacetal Intermediate

CyclizationAcid Catalyst
(e.g., H₂SO₄) Elimination of Ethanol 7-Methoxyisoquinoline

OxidationOxidizing Agent 7-Methoxyisoquinolin-1(2H)-one

Click to download full resolution via product page

Caption: General workflow for the synthesis of 7-methoxyisoquinolin-1(2H)-one.

Detailed Protocol (Illustrative):

Step 1: Formation of the Benzalaminoacetal. 3-Methoxybenzaldehyde is condensed with

aminoacetaldehyde diethyl acetal. This reaction is typically carried out in a suitable solvent

and may require heating to drive the reaction to completion.

Step 2: Cyclization. The resulting benzalaminoacetal is treated with a strong acid, such as

concentrated sulfuric acid, to induce cyclization. This step forms the isoquinoline ring system.

Step 3: Aromatization. The cyclized intermediate undergoes elimination of ethanol to yield 7-

methoxyisoquinoline.
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Step 4: Oxidation. The 7-methoxyisoquinoline is then oxidized to introduce the carbonyl

group at the 1-position, yielding the final product, 7-methoxyisoquinolin-1(2H)-one.

Note: Specific reaction conditions, such as temperature, reaction time, and purification

methods, would need to be optimized for this particular substrate.

Biological Activity and Signaling Pathways
While the broader class of isoquinolin-1(2H)-one derivatives has been investigated for various

biological activities, including anticancer properties, specific data for 7-methoxyisoquinolin-
1(2H)-one is limited in publicly accessible literature.[5][6][7]

Studies on similar isoquinolin-1(2H)-one derivatives suggest potential mechanisms of action

that could be relevant. These include the induction of apoptosis in cancer cells and the

modulation of various signaling pathways.[8] However, without direct experimental evidence,

the biological effects and the specific signaling pathways modulated by 7-
methoxyisoquinolin-1(2H)-one remain to be elucidated.

Hypothesized Biological Action Workflow
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Caption: A hypothesized workflow for the biological action of 7-methoxyisoquinolin-1(2H)-
one.

Further research is required to determine the specific biological targets and mechanisms of

action for this compound.

Conclusion
7-Methoxyisoquinolin-1(2H)-one is a compound with established fundamental chemical

properties and a clear role as a synthetic intermediate. However, a comprehensive

understanding of its biological activity and detailed experimental data, particularly

spectroscopic and quantitative physical properties, remains an area ripe for further

investigation. This guide provides a foundational understanding for researchers and

professionals, highlighting both what is known and the existing knowledge gaps that present

opportunities for future research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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